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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is a comprehensive summary of publicly available data on

C.I. Pigment Yellow 176. It is important to note that the vast majority of research and literature

on this compound pertains to its industrial applications as a pigment. Data regarding its

biological activity, signaling pathways, or potential therapeutic uses are not currently available

in the public domain. This guide is intended to provide a thorough understanding of the

compound's chemical and physical properties based on existing industrial data.

Chemical and Physical Properties
Pigment Yellow 176 is a benzimidazolone, double azo pigment known for its brilliant reddish-

yellow shade.[1][2][3] Its chemical structure and properties make it suitable for a variety of

applications, primarily in the manufacturing of inks and coatings.[1][4][5]

Table 1: General and Chemical Properties of Pigment Yellow 176
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Property Value Reference

CI Name Pigment Yellow 176 [2]

CI Number 21103 [1][2]

CAS Number 90268-24-9 [1][2][6]

Molecular Formula C36H33Cl3N6O6 [1][2][6]

Molecular Weight 752.04 g/mol [1][2][6]

Chemical Group Benzimidazolone [3]

Molecular Structure Double azo [2]

Appearance Yellow powder [1]

Density 1.4 ± 0.1 g/cm³ [7]

Boiling Point 838.6 ± 65.0 °C at 760 mmHg [7]

Flash Point 461.0 ± 34.3 °C [7]

Refractive Index 1.630 [7]

Storage Temperature 10°C - 25°C [8]

Table 2: Performance and Fastness Properties of Pigment Yellow 176
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Property Rating/Value Reference

Light Fastness 3-4 [1]

Heat Resistance 160 °C [1]

Water Resistance 5 [1]

Oil Resistance 4 [1]

Acid Resistance 4 [1]

Alkali Resistance 5 [1]

Alcohol Resistance 5 [1]

Oil Absorption 40 ml/100g [9]

Water Soluble Matter ≤ 1.5% [3]

Water Content ≤ 2.0% [3]

Synthesis and Manufacturing
The manufacturing process for Pigment Yellow 176 involves a mixed coupling reaction.[2][4]

The synthesis starts with the double nitrogenation of 4-(4-Amino-3-chlorophenyl)-2-

chlorobenzenamine. This intermediate is then coupled with two different components: N-(2,4-

dimethylphenyl)-3-oxobutanamide and N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutanamide.[2]

[4] This mixed coupling process also results in the production of C.I. Pigment Yellow 13 and C.I.

Pigment Yellow 83.[2][4]

4-(4-Amino-3-chlorophenyl)-
2-chlorobenzenamine Double Nitrogenation Diazonium Intermediate

Mixed Coupling ReactionN-(2,4-dimethylphenyl)-
3-oxobutanamide

N-(4-chloro-2,5-dimethoxyphenyl)-
3-oxobutanamide

C.I. Pigment Yellow 176

C.I. Pigment Yellow 13

C.I. Pigment Yellow 83
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Click to download full resolution via product page

Caption: Synthesis workflow for Pigment Yellow 176.

Applications
The primary applications of Pigment Yellow 176 are in the formulation of various inks and

coatings due to its high transparency, good light fastness, and thermal stability.[1][3]

Offset Inks: This is the main application area for Pigment Yellow 176.[1][5]

Water-Based Inks: Suitable for use in water-based ink formulations.[1]

Solvent-Based Inks: Used in solvent-based ink systems.[1]

Paints & Coatings: Employed in the manufacturing of paints and coatings.[1][4]

Textile Printing: Has applications in textile printing processes.[1]

Plastics: Can be used as a colorant for plastics.[1]

Toxicology and Safety
There is a lack of specific toxicological data for Pigment Yellow 176 in the context of

pharmaceutical or biomedical research. General toxicological profiles of organic pigments

suggest they are often poorly soluble in water and biological media, leading to low absorption

rates after ingestion or dermal contact.[10] For many pigments, the oral LD50 is greater than

2000 mg/kg body weight, indicating low acute toxicity.[10] However, it is crucial to note that the

toxicological profile can be influenced by impurities, particularly residual aromatic amines from

the synthesis process.[11]

For any research application outside of its established industrial uses, a thorough toxicological

evaluation would be imperative.

Relevance to Drug Development
Currently, there is no published research to suggest that Pigment Yellow 176 has any

application in drug development. Its chemical structure as a large, complex azo compound
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does not immediately suggest properties typically associated with therapeutic agents. The

compound's poor solubility in aqueous media would also present significant challenges for

formulation and bioavailability.[10]

Experimental Protocols
Detailed experimental protocols for the synthesis and quality control of Pigment Yellow 176
are proprietary to the manufacturers and not publicly available. For any novel research

application, protocols for characterization (e.g., NMR, Mass Spectrometry, HPLC), solubility

testing, and in vitro/in vivo toxicity assays would need to be developed and validated.

Signaling Pathways and Mechanisms of Action
There is no information available in the scientific literature regarding any interaction of Pigment
Yellow 176 with biological signaling pathways or any defined mechanism of action in a

biological system.

Conclusion
C.I. Pigment Yellow 176 is a well-characterized organic pigment with established applications

in the ink and coatings industries. Its chemical and physical properties are well-documented

from a materials science perspective. However, for the audience of researchers, scientists, and

drug development professionals, it is essential to recognize the significant data gap regarding

its biological properties. There is currently no evidence to support its use in any pharmaceutical

or biomedical application. Any future investigation into such applications would require

extensive and rigorous toxicological and pharmacological studies, starting from fundamental in

vitro assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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